N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methylphenoxy)acetamide

Specification

• CAS No.: 1040637-91-9
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol
• IUPAC Name: N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(4-methylphenoxy)acetamide
• Standard InChI: InChI=1S/C19H17FN2O3/c1-13-6-8-15(9-7-13)24-12-19(23)21-11-14-10-18(25-22-14)16-4-2-3-5-17(16)20/h2-10H,11-12H2,1H3,(H,21,23)
• Standard InChI Key: VHTQLEZAVRZRNK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NCC2=NOC(=C2)C3=CC=CC=C3F
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC2=NOC(=C2)C3=CC=CC=C3F

Introduction

N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methylphenoxy)acetamide is a synthetic organic compound characterized by its complex molecular structure. It features a 1,2-oxazole ring, a 2-fluorophenyl group, and a 4-methylphenoxy moiety, contributing to its unique chemical and potential biological properties. The compound's molecular formula is C19H17FN2O3, with a molecular weight of approximately 340.3 g/mol.

Synthesis and Chemical Reactivity

The synthesis of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methylphenoxy)acetamide typically involves multi-step organic reactions. These steps require careful optimization of reaction conditions to achieve high yields and purity. The compound's reactivity is influenced by its functional groups, particularly the oxazole ring and the acetamide moiety, which can participate in nucleophilic substitution reactions.

Biological Activities and Potential Applications

While specific biological activities of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methylphenoxy)acetamide have not been extensively documented, compounds with similar structural features often exhibit potential in various therapeutic areas. The presence of an oxazole ring and a fluorinated phenyl group suggests possible interactions with biological targets, including enzymes and receptors involved in disease pathways.

Comparison with Similar Compounds

Several compounds share structural similarities with N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methylphenoxy)acetamide. These include variations in the fluorinated phenyl group and different heterocyclic structures.

Compound Name	Structural Features	Unique Aspects
N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}-N-[(furan-2-yl)methyl]-3-methoxybenzamide	Contains furan and methoxy groups	Different fluorinated phenyl group
N-{[5-(3-fluorophenyl)-1,2-thiazol-4-yl]methyl}-N-(4-methoxyphenyl)acetamide	Features a thiazole instead of oxazole	Variance in heterocyclic structure
N-{[5-(benzo[d]thiazol-2-yl)methyl]-N-[4-chlorophenyl]}acetamide	Contains benzo[d]thiazole	Different heterocyclic system